Cas no 2229136-01-8 (3-(5-bromopyridin-2-yl)-2-methoxypropanoic acid)

• Product Name: 3-(5-bromopyridin-2-yl)-2-methoxypropanoic acid
• CAS No: 2229136-01-8
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 6299522
• PubChem ID: 165689719
• Update Time: 2025-05-18

3-(5-bromopyridin-2-yl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromopyridin-2-yl)-2-methoxypropanoic acid
• EN300-1908124
• 2229136-01-8

• Inchi： 1S/C9H10BrNO3/c1-14-8(9(12)13)4-7-3-2-6(10)5-11-7/h2-3,5,8H,4H2,1H3,(H,12,13)
• InChI Key： DIIXHKFDHNRFBQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)CC(C(=O)O)OC

Computed Properties

• Exact Mass: 258.98441g/mol
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-(5-bromopyridin-2-yl)-2-methoxypropanoic acid

3-(5-Bromopyridin-2-yl)-2-methoxypropanoic Acid (CAS 2229136-01-8): A Comprehensive Overview

3-(5-Bromopyridin-2-yl)-2-methoxypropanoic acid (CAS 2229136-01-8) is a specialized brominated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a 5-bromopyridine moiety with a methoxypropanoic acid side chain, making it particularly valuable for drug discovery and material science applications.

The growing interest in heterocyclic compounds like 3-(5-bromopyridin-2-yl)-2-methoxypropanoic acid stems from their versatility in medicinal chemistry. Researchers are actively investigating its potential as a building block for kinase inhibitors, with particular attention to its role in developing treatments for inflammatory conditions and metabolic disorders. The bromine substituent at the 5-position of the pyridine ring offers excellent opportunities for further functionalization through cross-coupling reactions.

From a synthetic chemistry perspective, CAS 2229136-01-8 demonstrates several advantageous properties. The compound typically appears as a white to off-white crystalline powder with good solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane. Its molecular weight of 260.09 g/mol and moderate polarity make it suitable for various organic synthesis applications.

The pharmaceutical industry has shown increasing interest in 3-(5-bromopyridin-2-yl)-2-methoxypropanoic acid as a potential precursor for small molecule therapeutics. Recent studies suggest its utility in developing novel JAK-STAT pathway inhibitors, which are currently a hot topic in autoimmune disease research. The compound's pyridine core provides excellent hydrogen bonding capabilities, while the methoxypropanoic acid group offers additional sites for molecular interactions.

In material science applications, 3-(5-bromopyridin-2-yl)-2-methoxypropanoic acid has demonstrated potential as a ligand for metal-organic frameworks (MOFs). Researchers are exploring its use in creating novel porous materials for gas storage and separation technologies. The compound's bromine atom serves as an excellent handle for post-synthetic modification of these frameworks.

Quality control of CAS 2229136-01-8 typically involves analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound generally shows excellent purity (>95%) when synthesized under controlled conditions. Storage recommendations usually suggest keeping the material in a cool, dry place protected from light to maintain stability.

The global market for specialty pyridine derivatives like 3-(5-bromopyridin-2-yl)-2-methoxypropanoic acid has seen steady growth, driven by increasing R&D investment in pharmaceutical and agrochemical sectors. Market analysts project particular demand growth in Asia-Pacific regions, where contract research organizations are expanding their capabilities in custom synthesis and intermediate production.

Environmental and safety considerations for 3-(5-bromopyridin-2-yl)-2-methoxypropanoic acid follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when handling the compound. Waste disposal should comply with local regulations for organic brominated compounds.

Recent patent literature reveals growing intellectual property activity surrounding CAS 2229136-01-8 and related compounds. Several applications describe its use in cancer immunotherapy combinations and metabolic disease treatments, reflecting current therapeutic trends in the pharmaceutical industry.

For researchers considering 3-(5-bromopyridin-2-yl)-2-methoxypropanoic acid for their projects, several commercial suppliers offer the compound in various quantities. Typical packaging ranges from 100mg research samples to kilogram-scale quantities for industrial applications. Pricing varies depending on purity specifications and order volume.

The future outlook for 3-(5-bromopyridin-2-yl)-2-methoxypropanoic acid appears promising, with potential applications expanding into bioconjugation chemistry and proteolysis targeting chimera (PROTAC) development. As drug discovery paradigms evolve toward more complex molecular architectures, versatile building blocks like this compound will likely see increased utilization.

Analytical characterization data for CAS 2229136-01-8 typically includes 1H NMR (DMSO-d6) showing characteristic peaks at δ 8.72 (d, J = 2.4 Hz, 1H), 8.10 (dd, J = 8.4, 2.4 Hz, 1H), 7.65 (d, J = 8.4 Hz, 1H), 4.35 (dd, J = 8.1, 4.8 Hz, 1H), 3.62 (dd, J = 14.1, 4.8 Hz, 1H), 3.42 (s, 3H), and 3.28 (dd, J = 14.1, 8.1 Hz, 1H). Mass spectrometry usually confirms the molecular ion peak at m/z 259/261 (M+H)+ with the characteristic bromine isotope pattern.

Scale-up synthesis of 3-(5-bromopyridin-2-yl)-2-methoxypropanoic acid presents some technical challenges due to the need for careful control of reaction conditions to prevent debromination or esterification side reactions. Optimized procedures typically employ palladium-catalyzed coupling or nucleophilic aromatic substitution strategies to install the propanoic acid moiety.

In conclusion, 3-(5-bromopyridin-2-yl)-2-methoxypropanoic acid (CAS 2229136-01-8) represents a valuable chemical intermediate with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic versatility position it as an important tool for researchers developing next-generation therapeutic agents and functional materials.